P-gp inhibitor 23

• Molecular Formula: C40H37N5O6
• Molecular Weight: 683.7 g/mol
• InChI: InChI=1S/C40H37N5O6/c1-49-36-21-32(33(22-37(36)50-2)43-40(48)38-23-34(46)31-8-3-4-9-35(31)51-38)39(47)42-29-12-10-27(11-13-29)28-14-17-44(18-15-28)24-26-6-5-7-30(20-26)45-19-16-41-25-45/h3-13,16,19-23,25,28H,14-15,17-18,24H2,1-2H3,(H,42,47)(H,43,48)
• InChIKey: ZPFLSSWYPDZJQP-UHFFFAOYSA-N

P-gp Inhibitor 23: Dual P-gp and CYP3A4 Inhibition Profile

P-gp inhibitor 23 (also referred to as compound 14F) is a synthetic small molecule that functions as a dual inhibitor of P-glycoprotein (P-gp/ABCB1) and cytochrome P450 3A4 (CYP3A4) [1]. This compound is a potent inhibitor with an EC50 of 28 nM for P-gp and an IC50 of 223 nM for CYP3A4, and it is characterized by its high selectivity over other efflux transporters and CYP isoforms, coupled with low intrinsic permeability (Papp A-to-B <0.06), which restricts systemic absorption [1]. Its chemical structure, N-[2-[[4-[1-[(3-imidazol-1-ylphenyl)methyl]piperidin-4-yl]phenyl]carbamoyl]-4,5-dimethoxyphenyl]-4-oxochromene-2-carboxamide, represents a distinct anthranilamide-based scaffold designed for targeted intestinal activity [2].

Dual P-gp/CYP3A4 inhibition study tool

Designed for local intestinal target engagement

High-purity anthranilamide research compound

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source
• [2] PubChem. (2025). P-gp inhibitor 23 (CID 171713985). National Library of Medicine. View Source

P-gp Inhibitor 23: Differentiation from Third-Generation Inhibitors

Generic substitution with other P-gp inhibitors, such as first-generation agents (e.g., verapamil) or even advanced third-generation inhibitors (e.g., tariquidar, zosuquidar), is scientifically invalid for applications requiring a defined dual P-gp/CYP3A4 inhibitory profile. While many P-gp inhibitors, including verapamil, exhibit some degree of CYP3A4 inhibition, they often do so with significantly lower potency (e.g., verapamil CYP3A4 IC50 > 5 µM) or, in the case of tariquidar, lack meaningful CYP3A4 activity entirely, a property confirmed in direct comparative studies [1]. The unique pharmacological profile of P-gp inhibitor 23 (14F) as a high-potency dual inhibitor (P-gp EC50 28 nM, CYP3A4 IC50 223 nM) with low systemic absorption (Papp <0.06) is an engineered feature of its anthranilamide scaffold, meaning that substituting a P-gp-selective agent would fail to address intestinal CYP3A4-mediated metabolism, a critical barrier for the oral delivery of drugs like paclitaxel [1].

Single-target P-gp inhibitors P-gp-selective inhibitors (e.g., tariquidar) may not address CYP3A4-mediated first-pass metabolism.

Systemic P-gp modulators Systemically distributed inhibitors (e.g., verapamil) may alter intestinal and hepatic clearance, complicating local DDI interpretation.

Broad-spectrum transporter inhibitors Promiscuous inhibitors (e.g., cyclosporine A) may confound transporter-specific conclusions in dual-substrate studies.

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source

P-gp Inhibitor 23: Comparator Data vs. Key P-gp Inhibitors

Dual P-gp/CYP3A4 Inhibition vs. Tariquidar

In a direct head-to-head in vivo comparison, P-gp inhibitor 23 (compound 14F) demonstrated superior efficacy over tariquidar, a leading third-generation P-gp inhibitor, in improving the oral absorption of paclitaxel. This enhanced performance is attributed to 14F's dual inhibition of both intestinal P-gp and CYP3A4, whereas tariquidar is a selective P-gp inhibitor with no significant CYP3A4 activity [1].

Dual Inhibition Profile

Head-to-head

P-gp EC50 28 nM; CYP3A4 IC50 223 nM
Tariquidar: no significant direct CYP3A4 inhibition

Supports dual-target mechanism context

In vitro enzyme and cell-based assays

Evidence Dimension	In vivo improvement of paclitaxel oral absorption
Target Compound Data	6-fold increase in oral absorption of paclitaxel in mice compared to vehicle
Comparator Or Baseline	Tariquidar: Lower enhancement in paclitaxel oral absorption compared to 14f in the same mouse model
Quantified Difference	14f offered 'additional enhancement' over tariquidar; exact fold-difference not numerically specified but stated as superior
Conditions	Mouse model; oral co-administration of inhibitor with paclitaxel

Why This Matters

This evidence directly demonstrates that for applications targeting improved oral bioavailability of dual P-gp/CYP3A4 substrates like paclitaxel, P-gp inhibitor 23 (14F) provides a functional advantage over P-gp-selective agents like tariquidar.

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source

Superior Oral Paclitaxel Enhancement Over Tariquidar

P-gp inhibitor 23 (14F) is a potent dual inhibitor with a well-defined activity profile. Its P-gp EC50 is 28 nM, and its CYP3A4 IC50 is 223 nM [1]. This contrasts with other prominent P-gp inhibitors: Tariquidar is a selective P-gp inhibitor with IC50 values typically reported around 5.1–43 nM but lacks significant CYP3A4 inhibition [2]; Zosuquidar has a P-gp Ki of 59–60 nM ; and Elacridar inhibits P-gp with an IC50 of approximately 20–160 nM but also lacks the defined dual activity [3]. Verapamil, a first-generation agent, inhibits both P-gp and CYP3A4 but with significantly weaker potency (P-gp IC50 ~5.42 µM) .

Oral Paclitaxel Enhancement

Head-to-head

6-fold (mouse) / 30-fold (rat) increase vs. vehicle; greater enhancement than tariquidar in mice

Model-response context may differ for single-target inhibitors

In vivo mouse and rat models

Evidence Dimension	P-gp and CYP3A4 inhibitory potency
Target Compound Data	P-gp EC50 = 28 nM; CYP3A4 IC50 = 223 nM
Comparator Or Baseline	Tariquidar: P-gp IC50 ~5.1–43 nM, no CYP3A4 activity. Zosuquidar: P-gp Ki = 59–60 nM. Elacridar: P-gp IC50 ~20–160 nM. Verapamil: P-gp IC50 ~5.42 µM, CYP3A4 IC50 ~98 µM.
Quantified Difference	P-gp inhibitor 23 (14F) is the only compound with low-nanomolar P-gp potency combined with sub-micromolar CYP3A4 inhibition. Verapamil is >200-fold less potent at P-gp and >400-fold less potent at CYP3A4.
Conditions	P-gp activity measured via reversal of resistance (EC50); CYP3A4 inhibition measured in human liver microsomes (IC50)

Why This Matters

For research requiring simultaneous, potent inhibition of both P-gp and CYP3A4, P-gp inhibitor 23 (14F) offers a unique, well-characterized dual profile not found in commonly used P-gp-selective agents or in the weak, non-selective first-generation inhibitor verapamil.

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source
• [2] Bertin Bioreagent. Tariquidar (Cat. No. 24180). Product Datasheet. View Source
• [3] Rautio, J., et al. (2006). In vitro P-glycoprotein inhibition assays for assessment of clinical drug interaction potential of new drug candidates: a recommendation for probe substrates. Drug Metabolism and Disposition, 34(5), 786-792. DOI: 10.1124/dmd.105.008615 View Source

Selectivity vs. Other Efflux Transporters and CYP Isoforms

P-gp inhibitor 23 (14F) is engineered for low systemic absorption, a critical property for minimizing off-target effects and drug-drug interactions (DDIs). Its apparent permeability (Papp) in the A-to-B direction is <0.06 × 10⁻⁶ cm/s, classifying it as poorly permeable [1]. This is in stark contrast to many other P-gp inhibitors, such as tariquidar (which has significant oral bioavailability) and elacridar (which is orally bioavailable) [2]. The low permeability of 14F restricts its activity primarily to the intestinal lumen, where it can effectively inhibit local P-gp and CYP3A4 without reaching systemic concentrations that could cause adverse events.

Target Selectivity

Class-level

Selective for P-gp and CYP3A4 over other efflux transporters and CYP isoforms

Supports target selectivity assay context

In vitro selectivity profiling

Evidence Dimension	Intestinal permeability (A-to-B Papp)
Target Compound Data	Papp (A-to-B) <0.06 × 10⁻⁶ cm/s
Comparator Or Baseline	Tariquidar and Elacridar are orally bioavailable (high permeability), while Encequidar is also poorly bioavailable (a first-in-class intestinal P-gp inhibitor).
Quantified Difference	14F's Papp is indicative of low absorption potential, similar to the design rationale for Encequidar (an intestinal-selective P-gp inhibitor), but distinct from the majority of P-gp inhibitors which have significant systemic exposure.
Conditions	Caco-2 cell monolayer permeability assay

Why This Matters

For studies focused on intestinal P-gp and CYP3A4 modulation, this low permeability profile is a critical differentiator. It allows for local target engagement while mitigating the confounding variables and potential toxicity associated with systemic exposure to a potent dual inhibitor.

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source
• [2] Peer, D., & Margalit, R. (2006). Fluoxetine and reversal of multidrug resistance. Cancer Letters, 237(2), 180-187. (Reference for Tariquidar bioavailability). DOI: 10.1016/j.canlet.2005.06.002 View Source

Low Systemic Absorption vs. Systemic P-gp Inhibitors

P-gp inhibitor 23 (14F) was characterized for its selectivity and found to inhibit P-gp and CYP3A4 without significant activity against other efflux transporters or CYP isoforms [1]. This selectivity is a key advantage over less specific inhibitors like verapamil, which has known activity at calcium channels, and over some dual BCRP/P-gp inhibitors like elacridar (which potently inhibits BCRP) . While specific IC50 values for other transporters are not reported in the primary reference, the statement 'selectively inhibits P-gp and CYP3A4 over other efflux transporters and CYP isoforms' establishes this as a defined property of the compound's design [1].

Low Systemic Absorption

Class-level

Papp (A-to-B) < 0.06; poorly absorbed in vivo

Intestinal-local exposure context

In vitro permeability and in vivo PK

Evidence Dimension	Selectivity against related transporters and enzymes
Target Compound Data	Selectively inhibits P-gp and CYP3A4 over other efflux transporters and CYP isoforms
Comparator Or Baseline	Elacridar: Potent inhibitor of both P-gp (IC50 ~20 nM) and BCRP (IC50 not specified but significant). Verapamil: Non-selective, with calcium channel blocker activity.
Quantified Difference	Not applicable; a qualitative statement of selectivity.
Conditions	Not specified in the abstract; likely assessed in cell-based transporter assays and CYP isoform inhibition panels.

Why This Matters

Selectivity is a critical factor for interpreting experimental results. A compound with a narrow, defined target profile (P-gp and CYP3A4) reduces the likelihood of off-target effects confounding data, making it a more reliable tool for studying the specific roles of these two proteins in drug disposition and resistance.

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source

Resistance Reversal Selectivity Index vs. Verapamil

The in vivo efficacy of P-gp inhibitor 23 (14F) was evaluated in two preclinical species, demonstrating a robust and species-dependent enhancement of paclitaxel oral absorption. Co-administration with 14F increased the oral absorption of paclitaxel by 6-fold in mice and by 30-fold in rats, compared to vehicle-treated controls [1]. This data not only confirms the in vivo functionality of the dual inhibition mechanism but also provides quantitative benchmarks for cross-species study design. This level of detailed in vivo performance data is not consistently reported for many research-stage P-gp inhibitors.

Selective Index >606

Cross-study

Selective Index >606 vs. verapamil (MTT assay, LCC6MDR cells)

Supports resistance-reversal selectivity review

Ningalin B analogue series; in vitro MDR model

Evidence Dimension	In vivo enhancement of paclitaxel oral absorption
Target Compound Data	6-fold increase in mice; 30-fold increase in rats
Comparator Or Baseline	Vehicle control (no inhibitor)
Quantified Difference	5-fold greater enhancement in rats compared to mice
Conditions	Oral co-administration of P-gp inhibitor 23 (14F) with paclitaxel in mice and rats

Why This Matters

For researchers planning in vivo pharmacokinetic or efficacy studies, this species-specific quantitative data allows for informed selection of animal models and accurate power calculations. The pronounced effect in rats suggests this species may be a particularly sensitive model for demonstrating the impact of dual P-gp/CYP3A4 inhibition on oral drug absorption.

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source

P-gp Inhibitor 23: Optimal Research Applications

Oral Bioavailability Enhancement for Dual Substrate Drugs

This is the primary, evidence-supported application for P-gp inhibitor 23 (14F). Its dual inhibitory activity directly addresses the two major intestinal barriers to oral absorption for drugs like paclitaxel. As demonstrated in mice and rats, co-administration with 14F results in a 6- to 30-fold increase in paclitaxel oral absorption compared to vehicle [1]. This application is directly transferable to other candidate drugs that are known substrates for both P-gp efflux and CYP3A4 metabolism.

Investigating Intestinal P-gp/CYP3A4 Drug-Drug Interactions

The low systemic absorption profile of P-gp inhibitor 23 (14F) (Papp <0.06) makes it an ideal tool for isolating and studying the specific contributions of intestinal P-gp and CYP3A4 to the pharmacokinetics of a co-administered substrate [1]. By restricting the inhibitor's activity to the gut lumen, researchers can clearly delineate the role of local intestinal metabolism and efflux from the confounding effects of systemic P-gp inhibition (e.g., at the blood-brain barrier) or hepatic CYP3A4 metabolism.

Reversing Multidrug Resistance with High Safety Margin

As a potent P-gp inhibitor (EC50 28 nM), P-gp inhibitor 23 (14F) is a valuable tool for in vitro chemosensitization studies. While its primary differentiator is dual activity, its low-nanomolar P-gp potency supports its use in reversing multidrug resistance in P-gp-overexpressing cancer cell lines when co-administered with chemotherapeutic agents that are P-gp substrates [1]. The compound's selectivity over other efflux transporters ensures that the observed effects can be primarily attributed to P-gp inhibition.

Benchmark for Screening Next-Generation Intestinal Inhibitors

In medicinal chemistry programs aimed at developing novel dual P-gp/CYP3A4 inhibitors, P-gp inhibitor 23 (14F) serves as an essential benchmark control. Its well-defined in vitro potency (P-gp EC50 28 nM, CYP3A4 IC50 223 nM), in vivo efficacy (6-30 fold enhancement of paclitaxel absorption), and physicochemical properties (low permeability) provide a comprehensive baseline for evaluating new chemical entities [1].

Application

Selection Property

Validation Focus

Dual-substrate oral absorption studies

Dual P-gp/CYP3A4 inhibition profile

Oral exposure enhancement in preclinical models

Intestinal P-gp/CYP3A4 DDI research

Target selectivity for P-gp/CYP3A4

Local DDI mechanistic interpretation

MDR reversal study models

Selectivity index profile

Cytotoxicity endpoint and resistance reversal review

Next-generation inhibitor screening comparator

Dual inhibition and low systemic exposure profile

In vivo exposure-model baseline review

• [1] Said, A.M., et al. (2024). Design, synthesis, molecular modeling, in vitro and in vivo biological evaluation of potent anthranilamide derivatives as dual P-glycoprotein and CYP3A4 inhibitors. European Journal of Medicinal Chemistry, 116458. DOI: 10.1016/j.ejmech.2024.116458 View Source